Cas no 190190-50-2 (Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI))

• Product Name: Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI)
• CAS No: 190190-50-2
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• MDL: MFCD02094564
• CID: 138266
• PubChem ID: 24887921
• Update Time: 2025-07-08

Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI)
• Boc-(S)-3-Amino-4,4-diphenyl-butyric acid
• (S)-Boc-γ,γ-diphenyl-β-Homoala-OH
• Benzenebutanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-γ-phenyl-, (S)-
• BOC-(R)-3-AMINO-4,4-DIPHENYL-BUTYRIC ACID
• Boc-(S)-3-Amino-4,4-diphenylbutyricacid
• Boc-b-HoPhe(4-phenyl)-OH
• Boc-D-b-HoPhe(4-phenyl)-OH
• BOC-D-DPH-(C*CH2)OH
• BOC-DPH(C*CH2)OH
• RARECHEM AK PT B001
• RARECHEM AK PT B002
• BOC-L-Β-HOMO-DPA
• (S)-beta-[[(tert-Butoxy)carbonyl]amino]-gamma-phenylbenzenebutanoic acid
• -Homoala-OH
• -diphenyl-βBOC-DPH(C*CH2)OH
• (S)-Boc-γBoc-b-HoPhe(4-phenyl)-OH
• BOC-BETA-HOPHE(4-PHENYL)-OH
• A813399
• (S)-Boc-gamma,gamma-diphenyl-beta-Homoala-OH, >=98.0% (HPLC)
• MFCD02094564
• AKOS026670327
• (S)-Boc-gamma,gamma-diphenyl-beta-Homoala-OH
• (S)-3-((tert-Butoxycarbonyl)amino)-4,4-diphenylbutanoic acid
• boc-(s)-3-amino-4,4-diphenylbutyric acid
• Boc-(S)-3-Amino-4,4-diphenylbutanoic acid
• PS-12350
• Boc-4-phenyl-L-b-homophenylalanine
• (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4,4-diphenylbutanoic acid
• Boc-(R)-3-Amino-4,4-diphenylbutanoicacid
• DTXSID601139028
• 190190-50-2
• Benzenebutanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-gamma-phenyl-, (S)- (9CI)
• Benzenebutanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-gamma-phenyl-, (S)-
• D83038
• (S)-3-(tert-butoxycarbonylamino)-4,4-diphenylbutanoic acid
• (S)-3-((tert-Butoxycarbonyl)amino)-4,4-diphenylbutanoicacid
• A-Homoala-OH
• A,
• A-diphenyl-
• (S)-Boc-
• Boc-4-phenyl-D-beta-homophenylalanine
• Benzenebutanoic acid, I(2)-[[(1,1-dimethylethoxy)carbonyl]amino]-I(3)-phenyl-, (S)-
• (3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-4,4-DIPHENYLBUTANOIC ACID

• MDL： MFCD02094564
• Inchi： 1S/C21H25NO4/c1-21(2,3)26-20(25)22-17(14-18(23)24)19(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,17,19H,14H2,1-3H3,(H,22,25)(H,23,24)/t17-/m0/s1
• InChI Key： YLGVWWIOFMUJSK-KRWDZBQOSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 355.17800
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9

Experimental Properties

• Color/Form: White crystals
• Density: 1.150
• PSA: 75.63000
• LogP: 4.57740
• Solubility: Not determined

Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10

Additional information on Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI)

Benzenebutanoic Acid, B-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-G-Phenyl-, (S)- (9CI)

Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI), also known by its CAS number 190190-50-2, is a complex organic compound with significant applications in the field of pharmaceuticals and related industries. This compound is characterized by its unique structure, which includes a benzene ring, a butanoic acid moiety, and a protected amino group. The stereochemistry at the chiral center is specified as (S), indicating a specific configuration that is crucial for its biological activity.

The compound's structure can be broken down into several key components. The benzene ring provides aromatic stability and serves as a platform for further functionalization. The butanoic acid group introduces carboxylic acid functionality, which can participate in various biochemical reactions. The protected amino group, specifically the (1,1-dimethylethoxy)carbonyl (Boc) group, is a common protecting group used in peptide synthesis to prevent unwanted side reactions during the synthesis process.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its stereochemistry plays a pivotal role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The (S)-configuration has been shown to exhibit superior bioavailability compared to its (R)-counterpart, making it a preferred candidate for therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and stereochemical control. The use of the Boc protecting group allows for precise control over the amino functionality during the synthesis process. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

The application of Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- extends beyond pharmaceuticals. It has been explored in the development of novel materials and sensors due to its unique electronic properties. Researchers have also investigated its potential as a building block for more complex molecules with tailored functionalities.

From an environmental perspective, the synthesis and use of this compound are subject to stringent regulations to minimize ecological impact. Efforts are being made to develop more sustainable synthesis pathways that reduce waste and energy consumption. Green chemistry principles are increasingly being integrated into the production processes to align with global sustainability goals.

In conclusion, Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (CAS No. 190190-50-2) is a versatile compound with wide-ranging applications in pharmaceuticals and beyond. Its unique structure and stereochemistry make it an invaluable tool in drug discovery and material science. As research continues to uncover new potentials for this compound, it is expected to play an even more significant role in advancing modern science and technology.